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Compound of Interest

Compound Name: 2,4,6-Tribromotoluene

Cat. No.: B109049 Get Quote

Essential Safety and Handling Guide for 2,4,6-
Tribromotoluene
This guide provides immediate and essential safety protocols for laboratory professionals

handling 2,4,6-Tribromotoluene. Adherence to these procedures is critical to ensure personal

safety and proper disposal.

Chemical and Physical Properties

Property Value

Molecular Formula C7H5Br3[1][2]

Molecular Weight 328.83 g/mol [1][3]

Appearance
White to pale cream or brown crystals, powder,

or lumps[2][4]

Melting Point 65.0-72.0 °C[2]

Boiling Point 290 °C[4]

Solubility Insoluble in water[4]

CAS Number 6320-40-7[2][3][4]
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Hazard Identification and GHS Classification
2,4,6-Tribromotoluene is classified with the following hazards:

Skin Irritation (Category 2)[1][3]

Serious Eye Irritation (Category 2)[1][3]

May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category

3)[1]

May cause an allergic skin reaction[3]

Signal Word: Warning[1][3]

Hazard Statements:

H315: Causes skin irritation.[1][3]

H317: May cause an allergic skin reaction.[3]

H319: Causes serious eye irritation.[1][3]

H335: May cause respiratory irritation.[1]

Operational Plan: Step-by-Step Handling
Procedures
1. Engineering Controls:

Always handle 2,4,6-Tribromotoluene in a well-ventilated area, preferably within a certified

chemical fume hood.[3][5]

Ensure that an eyewash station and safety shower are readily accessible.[6]

2. Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[3][5]
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Eye Protection: Use tight-sealing safety goggles or a face shield.[5][6]

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

quantities or potential for significant exposure, consider additional protective clothing.[5]

Respiratory Protection: If dust or aerosols may be generated, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[6]

3. Handling:

Avoid all personal contact, including inhalation of dust or vapors.[3][7]

Do not eat, drink, or smoke in the handling area.

Keep the container tightly closed when not in use.[3][5]

Use non-sparking tools and take precautionary measures against static discharge.[5]

Ground and bond containers when transferring material.[5]

Emergency Procedures
Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If breathing

has stopped, give artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation persists.

[3]

Eye Contact: Immediately rinse eyes cautiously with water for at least 15 minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical

attention.[3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and seek immediate medical attention.[3][8]
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1. Waste Collection:

Collect all 2,4,6-Tribromotoluene waste, including contaminated materials (e.g., gloves,

absorbent paper), in a designated, properly labeled, and sealed hazardous waste container.

2. Spill Cleanup:

For small spills, use a non-combustible absorbent material like sand or earth to soak up the

substance.[5]

Sweep up the material, place it into a suitable container for disposal, and avoid generating

dust.[9]

Clean the spill area with a suitable solvent, followed by washing with soap and water.

3. Final Disposal:

Dispose of hazardous waste through a licensed disposal company.[9]

Do not allow the product to enter drains or waterways.[3]

All disposal activities must be in accordance with local, state, and federal regulations.
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Safe Handling Workflow for 2,4,6-Tribromotoluene
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Caption: Workflow for the safe handling of 2,4,6-Tribromotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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